Cas no 112088-74-1 (7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-)

• Product Name: 7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-
• CAS No: 112088-74-1
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 1199731
• Update Time: 2024-08-05

7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-

• Inchi： 1S/C13H11ClN4/c1-9-2-4-10(5-3-9)6-18-8-17-13-11(18)12(14)15-7-16-13/h2-5,7-8H,6H2,1H3
• InChI Key： HBKYGEJODYMXRS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2C(=NC=NC=2Cl)N=C1

Computed Properties

• Exact Mass: 258.06743

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 154-156 °C
• Boiling Point: 450.5±55.0 °C(Predicted)
• PSA: 43.6
• pka: 0.46±0.30(Predicted)